Cas no 401567-16-6 (5-Benzothiazolecarbonitrile,2-(methylthio)-)
401567-16-6 structure
Product Name:5-Benzothiazolecarbonitrile,2-(methylthio)-
CAS No:401567-16-6
MF:C9H6N2S2
MW:206.287338733673
CID:325787
PubChem ID:21985824
Update Time:2025-04-19
5-Benzothiazolecarbonitrile,2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzothiazolecarbonitrile,2-(methylthio)-
- 2-methylsulfanyl-1,3-benzothiazole-5-carbonitrile
- 5-Benzothiazolecarbonitrile,2-(methylthio)-(9CI)
- 2-methylsulfanylbenzothiazole-5-carbo-nitrile
- SCHEMBL1747932
- 2-(Methylthio)benzo[d]thiazole-5-carbonitrile
- JNFFNBPSXQIOQH-UHFFFAOYSA-N
- 401567-16-6
- 2-methylsulfanylbenzothiazole-5-carbonitrile
-
- Inchi： 1S/C9H6N2S2/c1-12-9-11-7-4-6(5-10)2-3-8(7)13-9/h2-4H,1H3
- InChI Key： JNFFNBPSXQIOQH-UHFFFAOYSA-N
- SMILES： S1C(=NC2C=C(C#N)C=CC1=2)SC
Computed Properties
- Exact Mass: 205.99724055g/mol
- Monoisotopic Mass: 205.99724055g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 90.2Ų
5-Benzothiazolecarbonitrile,2-(methylthio)- Related Literature
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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